Cas no 1019386-41-4 (2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid)

• Product Name: 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid
• CAS No: 1019386-41-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5712799
• PubChem ID: 28399825
• Update Time: 2025-06-07

2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(PROP-2-YN-1-YL)AMINO]PYRIDINE-4-CARBOXYLIC ACID
• AKOS000216265
• 2-[(PROP-2-YN-1-YL)AMINO]PYRIDINE-4-CARBOXYLICACID
• 1019386-41-4
• CS-0289423
• EN300-1449170
• 2-(Prop-2-yn-1-ylamino)isonicotinic acid
• 4-Pyridinecarboxylic acid, 2-(2-propyn-1-ylamino)-
• 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid

• Inchi： 1S/C9H8N2O2/c1-2-4-10-8-6-7(9(12)13)3-5-11-8/h1,3,5-6H,4H2,(H,10,11)(H,12,13)
• InChI Key： PHNKMRDCFBLYKA-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)NCC#C)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 483.2±40.0 °C(Predicted)
• pka: 2.00±0.10(Predicted)

Additional information on 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid

Comprehensive Overview of 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid (CAS No. 1019386-41-4): Properties, Applications, and Research Insights

2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid (CAS No. 1019386-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a pyridine core functionalized with a propynylamine group and a carboxylic acid moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its CAS number 1019386-41-4 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science.

The growing interest in 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid aligns with current trends in click chemistry and bioconjugation, where its alkyne group enables efficient coupling reactions. Researchers often explore its potential in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), addressing challenges in targeted protein degradation. The compound's carboxylic acid functionality further enhances its utility in peptide synthesis and metal-organic frameworks (MOFs), making it a hot topic in interdisciplinary studies.

From a synthetic perspective, 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid offers advantages in structure-activity relationship (SAR) optimization. Its modular design allows for straightforward derivatization, a feature highly valued in high-throughput screening (HTS) campaigns. Recent publications highlight its role in developing kinase inhibitors, particularly for oncology targets, where its hydrogen-bonding capacity and rigid scaffold contribute to binding affinity. These attributes explain why queries like "1019386-41-4 solubility" or "2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid synthesis" trend in academic search engines.

Environmental and green chemistry applications of this compound are also emerging. Its potential as a ligand for catalytic systems in C-H activation reactions aligns with the demand for sustainable methodologies. Additionally, its compatibility with flow chemistry setups addresses industrial scalability concerns, a recurring theme in process chemistry forums. The compound's stability under physiological conditions further fuels investigations into prodrug development, a niche frequently explored in medicinal chemistry circles.

Analytical characterization of CAS 1019386-41-4 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, with researchers often seeking data on its logP values and pKa for ADME predictions. The compound's crystallographic data is another area of interest, particularly for computational chemists performing molecular docking studies. Such details are crucial for answering frequent search queries like "2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid supplier" or "1019386-41-4 NMR peaks."

In conclusion, 2-(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid represents a multifaceted tool in modern chemistry. Its dual functionality as both a hydrogen bond donor/acceptor and click chemistry handle positions it at the intersection of multiple research frontiers. As the scientific community continues to prioritize fragment-based drug design and bioorthogonal chemistry, this compound's prominence in literature and patent filings is expected to rise, solidifying its status as a high-value chemical building block.